Cas no 1850045-79-2 (3-(2-Bromothiophen-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid)

• Product Name: 3-(2-Bromothiophen-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• CAS No: 1850045-79-2
• MF: C₁₂H₁₆BrNO₄S
• MW: 350.228741645813
• CID: 6279813
• PubChem ID: 165519967
• Update Time: 2025-10-13

3-(2-Bromothiophen-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1850045-79-2
• 3-(2-bromothiophen-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-1297777
• 3-(2-Bromothiophen-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C12H16BrNO4S/c1-12(2,3)18-11(17)14-8(10(15)16)6-7-4-5-19-9(7)13/h4-5,8H,6H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： LCLJSURXKHOJCG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 348.99834g/mol
• Monoisotopic Mass: 348.99834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 104Ų

Additional information on 3-(2-Bromothiophen-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid

Introduction to 3-(2-Bromothiophen-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid (CAS No. 1850045-79-2)

3-(2-Bromothiophen-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1850045-79-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound features a unique structural motif combining a thiophene ring substituted with a bromine atom at the 2-position and an amino acid derivative with a tert-butoxycarbonyl (Boc) protective group. Such structural features make it a versatile intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The thiophene scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a bromine atom at the 3-position of the thiophene ring enhances its reactivity, allowing for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many approved drugs. The Boc-protected amino group on the propanoic acid moiety serves as a stable amine derivative, protecting it from nucleophilic attack during synthetic steps while allowing for selective deprotection under mild acidic conditions when needed.

In recent years, the demand for high-quality intermediates like 3-(2-Bromothiophen-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid has surged due to advancements in synthetic methodologies and the increasing complexity of drug molecules. The compound’s utility extends to the synthesis of peptidomimetics and protease inhibitors, where the combination of a heterocyclic core and an amino acid-like side chain can mimic natural biomolecules while improving pharmacokinetic properties. Its structural features also make it a valuable building block for exploring novel therapeutic agents targeting neurological disorders, cancer, and infectious diseases.

Recent studies have highlighted the role of bromothiophene derivatives in medicinal chemistry. For instance, compounds containing this motif have been investigated for their potential as kinase inhibitors and antiviral agents. The bromine atom’s electrophilic nature allows for facile participation in metal-catalyzed reactions, enabling the construction of diverse molecular architectures. Moreover, the Boc protection strategy ensures that the amino group remains inert under harsh reaction conditions, facilitating multi-step syntheses without unwanted side reactions.

The synthesis of 3-(2-Bromothiophen-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid typically involves multi-step organic transformations starting from commercially available precursors such as 2-bromothiophene-3-carboxylic acid. Key synthetic steps include nucleophilic substitution to introduce the Boc-amino group followed by functionalization of the propanoic acid side chain. Advanced techniques such as flow chemistry have been employed to improve yield and purity while reducing reaction times. These innovations align with the broader trend toward greener and more efficient synthetic processes in pharmaceutical manufacturing.

The compound’s relevance is further underscored by its application in fragment-based drug design (FBDD). FBDD relies on identifying small molecular fragments that bind to biological targets with high affinity, which can then be optimized into lead compounds. The structural complexity of 3-(2-Bromothiophen-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid makes it an attractive scaffold for generating diverse chemical libraries. By leveraging its reactive sites—such as the bromothiophene core and protected amine—the compound can be modified to explore new chemical space without compromising its inherent biological activity.

In conclusion, 3-(2-Bromothiophen-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid (CAS No. 1850045-79-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic versatility. Its role as an intermediate in drug development underscores its importance in modern medicinal chemistry research. As new synthetic methodologies continue to emerge, compounds like this will remain indispensable tools for designing novel therapeutic agents that address unmet medical needs.